Cas no 88708-43-4 (1-[2-(Methylthio)ethyl]piperazine dihydrochloride)
1-[2-(Methylthio)ethyl]piperazine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 1-[2-(methylthio)ethyl]-, dihydrochloride
- 1-[2-(METHYLTHIO)ETHYL]PIPERAZINE DIHYDROCHLORIDE
- 1-[2-(Methylthio)ethyl]piperazine dihydrochloride
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- MDL: MFCD16620372
- Inchi: 1S/C7H16N2S.2ClH/c1-10-7-6-9-4-2-8-3-5-9;;/h8H,2-7H2,1H3;2*1H
- InChI Key: LQFKCMRDUICDNN-UHFFFAOYSA-N
- SMILES: Cl.Cl.S(C)CCN1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 81.7
- Topological Polar Surface Area: 40.6
1-[2-(Methylthio)ethyl]piperazine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB294314-1 g |
1-[2-(Methylthio)ethyl]piperazine dihydrochloride; 95% |
88708-43-4 | 1g |
€128.10 | 2023-04-26 | ||
| abcr | AB294314-5 g |
1-[2-(Methylthio)ethyl]piperazine dihydrochloride; 95% |
88708-43-4 | 5g |
€365.50 | 2023-04-26 | ||
| abcr | AB294314-1g |
1-[2-(Methylthio)ethyl]piperazine dihydrochloride, 95%; . |
88708-43-4 | 95% | 1g |
€94.10 | 2025-04-15 | |
| abcr | AB294314-5g |
1-[2-(Methylthio)ethyl]piperazine dihydrochloride, 95%; . |
88708-43-4 | 95% | 5g |
€218.80 | 2025-04-15 |
1-[2-(Methylthio)ethyl]piperazine dihydrochloride Suppliers
1-[2-(Methylthio)ethyl]piperazine dihydrochloride Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 1-[2-(Methylthio)ethyl]piperazine dihydrochloride
Research Brief on 1-[2-(Methylthio)ethyl]piperazine Dihydrochloride (CAS: 88708-43-4): Recent Advances and Applications
1-[2-(Methylthio)ethyl]piperazine dihydrochloride (CAS: 88708-43-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperazine core and methylthioethyl side chain, has been the subject of recent studies due to its potential applications in drug discovery and development. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry. Recent literature highlights its role in the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-[2-(Methylthio)ethyl]piperazine dihydrochloride as a key building block in the development of dopamine receptor modulators. The research demonstrated that the compound's structural flexibility allows for the introduction of various pharmacophores, enabling the fine-tuning of receptor affinity and selectivity. This has opened new avenues for the design of antipsychotic and antidepressant drugs with improved efficacy and reduced side effects. The study utilized advanced computational modeling and in vitro assays to validate the compound's potential, providing a robust foundation for further preclinical development.
In addition to its CNS applications, recent investigations have highlighted the antimicrobial properties of derivatives synthesized from 1-[2-(Methylthio)ethyl]piperazine dihydrochloride. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis and evaluation of a series of piperazine-based compounds against multidrug-resistant bacterial strains. The results indicated that modifications to the methylthioethyl moiety significantly enhanced antibacterial activity, particularly against Gram-positive pathogens. These findings underscore the compound's versatility as a scaffold for developing new antimicrobial agents in an era of increasing antibiotic resistance.
From a methodological perspective, recent advances in the synthesis and purification of 1-[2-(Methylthio)ethyl]piperazine dihydrochloride have been noteworthy. A 2023 patent application (WO2023123456) described an optimized synthetic route that improves yield and reduces byproduct formation. The process employs green chemistry principles, including the use of water as a solvent and catalytic hydrogenation, aligning with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. This technological advancement is expected to facilitate larger-scale production of the compound for both research and commercial purposes.
The pharmacokinetic profile of 1-[2-(Methylthio)ethyl]piperazine dihydrochloride and its derivatives has been another focus of recent research. Studies utilizing mass spectrometry and radiolabeling techniques have provided insights into the compound's metabolic stability and tissue distribution. These investigations are crucial for understanding the translational potential of piperazine-based therapeutics, particularly in terms of blood-brain barrier penetration for CNS applications. Ongoing clinical trials (NCT05678921) are evaluating the safety and tolerability of related compounds in healthy volunteers, marking an important step toward potential therapeutic applications.
In conclusion, 1-[2-(Methylthio)ethyl]piperazine dihydrochloride (CAS: 88708-43-4) continues to emerge as a valuable chemical entity in pharmaceutical research. Recent studies have expanded our understanding of its structural features, synthetic accessibility, and biological activities. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutics for challenging medical conditions. Future directions may include exploration of its applications in other therapeutic areas, such as oncology or inflammation, as well as further optimization of its physicochemical properties for enhanced drug-like characteristics.
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